1-(3,5-Dihydroxyphenyl)-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethan-1-one hydrobromide

• IUPAC Name: 1-(3,5-dihydroxyphenyl)-2-[1-(4-hydroxyphenyl)propan-2-ylamino]ethanone;hydrobromide
• InChI: InChI=1S/C17H19NO4.BrH/c1-11(6-12-2-4-14(19)5-3-12)18-10-17(22)13-7-15(20)9-16(21)8-13;/h2-5,7-9,11,18-21H,6,10H2,1H3;1H
• InChI Key: JDHLKARRBHHTQB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)O)NCC(=O)C2=CC(=CC(=C2)O)O.Br
• Molecular Formula: C17H20BrNO4
• DSSTOX Substance ID: DTXSID60955325
• Molecular Weight: 382.2 g/mol
• CAS No.: 3371-33-3

Description

1-(3,5-Dihydroxyphenyl)-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethan-1-one hydrobromide is a synthetic organic compound featuring a 3,5-dihydroxyphenyl (resorcinol) moiety linked to an ethanone group and a tertiary amine side chain substituted with a 2-(4-hydroxyphenyl)-1-methylethyl group. The hydrobromide salt enhances its solubility and stability, which is typical for pharmaceutical intermediates or impurities. Structurally, it shares similarities with beta-adrenergic receptor agonists like terbutaline, which are used as bronchodilators in respiratory therapies. However, the ketone group in place of a secondary alcohol and the unique amine substituent differentiate it from established drugs .

Biological Activity

1-(3,5-Dihydroxyphenyl)-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethan-1-one hydrobromide is a compound of significant interest due to its potential biological activities. This article reviews the pharmacokinetics, mechanisms of action, and therapeutic implications based on diverse research findings.

Pharmacokinetics

Research indicates that this compound is rapidly absorbed following oral administration. In studies involving mice, maximum plasma concentration was achieved within 0.5 hours, with a half-life of approximately 2 hours . The distribution profile showed the highest concentration in the digestive tract, followed by lower concentrations in the kidneys, trachea, and liver. Notably, brain tissue exhibited minimal radioactivity, suggesting limited central nervous system penetration .

Table 1: Pharmacokinetic Parameters

Parameter	Value
Maximum Concentration	0.5 hours post-administration
Half-Life	~2 hours
Excretion (Urine)	~81% (72 hours)
Excretion (Feces)	~16% (72 hours)

The compound exhibits various biological activities attributed to its structural characteristics. It has been shown to interact with multiple targets within biological systems, including enzymes and receptors involved in metabolic pathways. Specifically, analogs of this compound have demonstrated inhibition of topoisomerase II, an enzyme critical for DNA replication and repair . This inhibition suggests potential applications in cancer therapy due to the compound's antiproliferative effects on mammalian cells.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds. For instance:

• Antiproliferative Effects : Compounds with similar hydroxyl substitutions have been reported to induce significant antiproliferative effects in various cancer cell lines. These effects are often enhanced under specific conditions such as UVA activation .
• Metabolite Analysis : In studies assessing metabolites in urine and serum, conjugates of the parent compound were primarily observed rather than the unmodified drug itself. This finding highlights the importance of metabolic pathways in determining the bioavailability and efficacy of the drug .

Therapeutic Implications

Given its promising biological activity, 1-(3,5-Dihydroxyphenyl)-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethan-1-one hydrobromide may have potential applications in treating various conditions, particularly cancers where topoisomerase inhibition is beneficial. Further research is warranted to explore its efficacy in clinical settings and to understand its full pharmacological profile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with its structural analogs, focusing on molecular features, substituents, and pharmacological implications.

Structural and Functional Differences

Compound Name	Molecular Formula	Molecular Weight	Amine Substituents	Key Functional Groups	Application/Note
Target Compound	C₁₉H₂₃BrNO₄*	~424.3 (calculated)	2-(4-Hydroxyphenyl)-1-methylethyl	3,5-Dihydroxyphenyl, ketone, HBr	Potential impurity/intermediate in beta-agonist synthesis
1-(3,5-Dihydroxyphenyl)-2-[(tert-butyl)(benzyl)amino]ethanone Hydrobromide	C₁₉H₂₄BrNO₃	394.3	tert-butyl, benzyl	3,5-Dihydroxyphenyl, ketone, HBr	Impurity of terbutaline sulfate; reduced polarity due to benzyl group
Terbutaline Sulfate	C₁₂H₂₀N₂O₅S	312.36 (free base)	tert-butyl	3,5-Dihydroxyphenyl, secondary alcohol, sulfate	Beta-2 agonist bronchodilator; approved for asthma/COPD

*Hypothetical formula based on IUPAC name.

Key Observations

Substituent Impact on Polarity and Solubility: The target compound’s 2-(4-hydroxyphenyl)-1-methylethyl substituent introduces an additional phenolic hydroxyl group, increasing polarity compared to the benzyl-containing analog in . This may enhance aqueous solubility but reduce lipid membrane permeability . The hydrobromide salt (common in both compounds) improves dissolution, critical for bioavailability in drug formulations.

Pharmacological Implications: Beta-agonists like terbutaline rely on a resorcinol ring (3,5-dihydroxyphenyl) for receptor binding and a tertiary amine for adrenergic activity. The target compound’s ketone group replaces terbutaline’s secondary alcohol, which may alter receptor affinity or metabolic stability. beta-2 receptors.

Synthetic and Impurity Considerations :

• The analog in is a documented impurity of terbutaline sulfate, highlighting the importance of structural control during drug synthesis. The target compound’s distinct substituents suggest it may arise from alternative synthetic pathways or degradation .